Cas no 2285397-75-1 (benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate)

• Product Name: benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate
• CAS No: 2285397-75-1
• MF: C₁₂H₁₂BrN₃O₂
• MW: 310.14658164978
• CID: 5764918
• PubChem ID: 165936851
• Update Time: 2025-05-27

benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate
• EN300-4942090
• 2285397-75-1

• Inchi： 1S/C12H12BrN3O2/c13-10-6-15-16-11(10)7-14-12(17)18-8-9-4-2-1-3-5-9/h1-6H,7-8H2,(H,14,17)(H,15,16)
• InChI Key： SNKXNRYCFFJCRP-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.01129g/mol
• Monoisotopic Mass: 309.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67Ų

Additional information on benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate

Comprehensive Overview of Benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate (CAS No. 2285397-75-1)

Benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate (CAS 2285397-75-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with a carbamate functional group, making it a versatile intermediate for drug discovery and crop protection formulations. Its 4-bromo substitution enhances reactivity, enabling selective cross-coupling reactions popular in modern synthetic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have increased interest in compounds like benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate. Researchers are exploring its potential as a building block for kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The compound's hydrogen bond donor/acceptor profile aligns with current fragment-based drug design methodologies, making it valuable for virtual screening libraries.

The synthesis of CAS 2285397-75-1 typically involves N-alkylation of 4-bromo-1H-pyrazole-5-methanol followed by carbamate formation with benzyl chloroformate. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization via NMR (1H, 13C) and HRMS confirms the structure, while X-ray crystallography studies reveal its solid-state conformation.

In material science, the benzyl carbamate moiety offers protective group functionality for peptide synthesis, while the bromopyrazole unit serves as a handle for palladium-catalyzed couplings. This dual reactivity makes 2285397-75-1 particularly useful for constructing heterocyclic scaffolds in medicinal chemistry programs. Computational studies suggest favorable ADME properties for derivatives, sparking interest in prodrug development applications.

Environmental considerations drive innovation in handling benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate. Recent biocatalytic approaches aim to reduce organic solvent use during synthesis, aligning with green chemistry principles. The compound's stability under ambient conditions facilitates storage and transportation, though desiccants are recommended for long-term preservation.

Patent literature reveals growing applications of CAS 2285397-75-1 in cancer therapeutics and plant growth regulators. Its structure-activity relationships are being mapped through high-throughput screening campaigns, with particular focus on metabolic stability optimization. The electron-withdrawing bromine atom enables diverse heteroaromatic transformations, supporting lead compound diversification.

Quality control protocols for benzyl N-[(4-bromo-1H-pyrazol-5-yl)methyl]carbamate emphasize HPLC-UV purity analysis and residual solvent monitoring. Recent advances in continuous flow chemistry have improved synthesis scalability, addressing supply chain challenges for this research-grade chemical. Proper waste disposal procedures should follow institutional guidelines for halogenated compounds.

The future of 2285397-75-1 research lies in its integration with automated synthesis platforms and machine learning-assisted molecular design. As combinatorial chemistry evolves, this compound's balanced lipophilicity (clogP ~2.1) and molecular weight (MW 299.1) position it as a valuable chemical probe for biological target exploration.